Cas no 1135956-79-4 (methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate)

• Product Name: methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate
• CAS No: 1135956-79-4
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6208979
• PubChem ID: 21016992
• Update Time: 2025-06-08

methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate
• EN300-1933042
• QORDREFHKFOQOC-UHFFFAOYSA-N
• 1135956-79-4
• SCHEMBL18526666

• Inchi： 1S/C9H15F2NO2/c1-14-8(13)7(12)6-2-4-9(10,11)5-3-6/h6-7H,2-5,12H2,1H3
• InChI Key： QORDREFHKFOQOC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C(=O)OC)N)CC1)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate

Research Brief on Methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate (CAS: 1135956-79-4) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate (CAS: 1135956-79-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral building block, featuring a difluorinated cyclohexyl moiety, has demonstrated remarkable potential in the synthesis of bioactive molecules and drug candidates. Recent studies highlight its utility as a key intermediate in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases.

Structural analysis reveals that the 4,4-difluorocyclohexyl group imparts unique conformational properties to this ester derivative, influencing both its reactivity and biological interactions. The presence of fluorine atoms enhances metabolic stability while maintaining favorable physicochemical properties, making it particularly valuable in medicinal chemistry applications. Several research groups have successfully incorporated this scaffold into protease inhibitors and G-protein-coupled receptor (GPCR) modulators.

In synthetic methodology development, recent publications (2023-2024) describe improved asymmetric routes to methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate with excellent enantioselectivity (>99% ee). These advances address previous challenges in stereocontrol during the introduction of the aminoacetate functionality. The compound's versatility is further demonstrated by its successful application in multicomponent reactions for constructing complex heterocyclic systems.

Pharmacological investigations utilizing this building block have yielded promising results. A 2024 study published in the Journal of Medicinal Chemistry reported derivatives showing potent and selective activity against κ-opioid receptors (KOR), with potential applications in pain management. The difluorinated cyclohexyl moiety was found to significantly enhance blood-brain barrier penetration compared to non-fluorinated analogs while maintaining optimal lipophilicity.

Ongoing research explores the compound's utility in PROTAC (proteolysis targeting chimera) development, where its structural features facilitate the design of bifunctional molecules targeting disease-relevant proteins. Preliminary data suggest that incorporation of this scaffold improves cellular permeability and degradation efficiency for challenging targets.

From a safety and ADME perspective, recent preclinical studies indicate favorable pharmacokinetic profiles for compounds containing this structural motif. The metabolic stability imparted by the difluorination pattern reduces oxidative metabolism while maintaining acceptable clearance rates, as demonstrated in rodent and non-rodent species.

Industrial applications are expanding, with several pharmaceutical companies including methyl 2-amino-2-(4,4-difluorocyclohexyl)acetate in their discovery pipelines. Scale-up processes have been optimized to kilogram quantities, addressing initial challenges in the purification of the enantiomerically pure material. Current market analysis projects growing demand for this intermediate in both academic and industrial research settings.

Future research directions include exploring its application in mRNA delivery systems, where the unique fluorination pattern may enhance endosomal escape properties. Additionally, computational modeling studies are underway to better understand the conformational preferences of this scaffold and its impact on molecular recognition processes in biological systems.